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Compound of Interest

Compound Name: 4-Fluoro-2-iodoaniline

Cat. No.: B1303420

For Immediate Release

This technical guide provides an in-depth analysis of 4-Fluoro-2-iodoaniline using mass
spectrometry and infrared (IR) spectroscopy. The intended audience for this document includes
researchers, scientists, and professionals in the field of drug development. This guide offers a
comprehensive overview of the spectral data, experimental protocols, and structural elucidation
of the target molecule.

Mass Spectrometry Analysis

Mass spectrometry of 4-Fluoro-2-iodoaniline provides critical information regarding its
molecular weight and fragmentation pattern, which is instrumental in confirming its chemical
structure.

Quantitative Mass Spectrometry Data

The electron ionization mass spectrum of 4-Fluoro-2-iodoaniline is characterized by a distinct
molecular ion peak and several major fragment ions. The key quantitative data is summarized
in the table below.
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Feature m/z Ratio Relative Abundance
Molecular lon Peak [M]* 237 High

Fragment lon 1 110 High

Fragment lon 2 83 Moderate

Table 1. Key mass spectrometry data for 4-Fluoro-2-iodoaniline.

Interpretation of Fragmentation

The fragmentation of 4-Fluoro-2-iodoaniline in the mass spectrometer follows predictable
pathways for aromatic amines and halogenated compounds. The molecular ion peak at m/z
237 corresponds to the molecular weight of the compound (CeHsFIN).[1] The primary
fragmentation involves the loss of an iodine atom, which is a common fragmentation pathway
for iodo-substituted aromatic compounds, leading to the formation of a highly abundant
fragment at m/z 110. A subsequent fragmentation could involve the loss of HCN, a
characteristic fragmentation of anilines, which would explain the presence of other smaller
fragments. The fragment at m/z 83 could arise from the further breakdown of the aromatic ring
structure. Aromatic compounds are known to produce strong molecular ion peaks due to their
stable structures.

Proposed Fragmentation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b1303420?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-iodoaniline
https://www.benchchem.com/product/b1303420#mass-spectrometry-and-ir-data-for-4-fluoro-2-iodoaniline
https://www.benchchem.com/product/b1303420#mass-spectrometry-and-ir-data-for-4-fluoro-2-iodoaniline
https://www.benchchem.com/product/b1303420#mass-spectrometry-and-ir-data-for-4-fluoro-2-iodoaniline
https://www.benchchem.com/product/b1303420#mass-spectrometry-and-ir-data-for-4-fluoro-2-iodoaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1303420?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

